5-Bromo-6-chloro-3-iodopyridin-2-amine
Overview
Description
5-Bromo-6-chloro-3-iodopyridin-2-amine (BCIP) is an organic compound that has a variety of uses in the scientific research community. It has been used in a wide range of applications, from medicinal chemistry to biochemistry, and is a valuable tool for scientists and researchers. BCIP is a versatile molecule, as it can be synthesized in a variety of ways and can be used in a number of different experiments.
Scientific Research Applications
Pharmacology
In pharmacology, 5-Bromo-6-chloro-3-iodopyridin-2-amine is utilized as a building block for the synthesis of various biologically active molecules. Its halogenated structure makes it a valuable precursor in the design of novel drug candidates, particularly in the development of kinase inhibitors which play a crucial role in targeted cancer therapies .
Material Science
Within material science, this compound serves as an intermediate in creating advanced polymers and materials. The presence of multiple halogens allows for subsequent functionalization, leading to materials with unique properties such as enhanced thermal stability or electrical conductivity .
Chemical Synthesis
5-Bromo-6-chloro-3-iodopyridin-2-amine: is a versatile reagent in chemical synthesis. It’s used in cross-coupling reactions, such as Suzuki and Sonogashira reactions, to form carbon-carbon bonds, which are fundamental steps in constructing complex organic molecules .
Biochemistry
In biochemistry research, this compound can be used to modify peptides and proteins. By attaching it to amino acids, researchers can study protein interactions and functions, as well as develop probes for biochemical assays .
Medicinal Chemistry
Medicinal chemists employ 5-Bromo-6-chloro-3-iodopyridin-2-amine in the discovery of new therapeutic agents. Its incorporation into small-molecule libraries can lead to the identification of compounds with potential medicinal properties .
Analytical Chemistry
Analytical chemists might use this compound as a standard or reference material in chromatography and mass spectrometry. It helps in the quantification and qualification of chemical entities within complex mixtures .
properties
IUPAC Name |
5-bromo-6-chloro-3-iodopyridin-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3BrClIN2/c6-2-1-3(8)5(9)10-4(2)7/h1H,(H2,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJYDRNBLKAWYNN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=NC(=C1I)N)Cl)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3BrClIN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70744287 | |
Record name | 5-Bromo-6-chloro-3-iodopyridin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70744287 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
333.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-6-chloro-3-iodopyridin-2-amine | |
CAS RN |
1207625-23-7 | |
Record name | 5-Bromo-6-chloro-3-iodopyridin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70744287 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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